Cas no 37658-95-0 (3-Butenoic acid,2-amino-4-[(2R)-2-amino-3-hydroxypropoxy]-, (2S,3E)-)

• Product Name: 3-Butenoic acid,2-amino-4-[(2R)-2-amino-3-hydroxypropoxy]-, (2S,3E)-
• CAS No: 37658-95-0
• MF: C₇H₁₄N₂O₄
• MW: 190.197062015533
• CID: 307957
• PubChem ID: 6436603
• Update Time: 2025-04-19

3-Butenoic acid,2-amino-4-[(2R)-2-amino-3-hydroxypropoxy]-, (2S,3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid,2-amino-4-[(2R)-2-amino-3-hydroxypropoxy]-, (2S,3E)-
• (E,2S)-2-amino-4-[(2R)-2-amino-3-hydroxypropoxy]but-3-enoic acid
• RHIZOBUTOXINE
• (2S,3E)-2-AMINO-4-((2R)-2-AMINO-3-HYDROXYPROPOXY)-3-BUTENOIC ACID
• Rhizobitoxine
• 3-BUTENOIC ACID, 2-AMINO-4-((2R)-2-AMINO-3-HYDROXYPROPOXY)-, (2S,3E)
• UNII-H4JEX49O4K
• C21887
• RHIZOBITOXIN
• H4JEX49O4K
• (2S,3E)-2-Amino-4-[(2R)-2-amino-3-hydroxypropoxy]but-3-enoate
• SCHEMBL14753555
• 3-Butenoic acid, 2-amino-4-(2-amino-3-hydroxypropoxy)-, (S-(R*,S*-(E)))-
• 37658-95-0

• Inchi： 1S/C7H14N2O4/c8-5(3-10)4-13-2-1-6(9)7(11)12/h1-2,5-6,10H,3-4,8-9H2,(H,11,12)/b2-1+/t5-,6+/m1/s1
• InChI Key： SLUXPOIDTZWGCG-GONBATFASA-N
• SMILES： O(/C=C/[C@@H](C(=O)O)N)C[C@@H](CO)N

Computed Properties

• Exact Mass: 190.09535693g/mol
• Monoisotopic Mass: 190.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.5
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids